Cas no 56814-10-9 (2-Amino-N-propylbenzamide)
2-Amino-N-propylbenzamide structure
Product Name:2-Amino-N-propylbenzamide
CAS No:56814-10-9
MF:C10H14N2O
MW:178.230962276459
MDL:MFCD02374350
CID:387062
PubChem ID:1653335
Update Time:2025-04-19
2-Amino-N-propylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-amino-N-propyl-
- 2-Amino-N-propylbenzamide
- 2-AMINO-N-PROPYL-BENZAMIDE
- anthranilic acid propylamide
- F3034-0134
- N-propyl anthranylamide
- N-propyl-2-aminobenzoic amide
- MFCD02374350
- HMS1540E01
- EN300-09840
- FT-0640411
- TimTec1_002201
- N-propylanthranilamide
- Oprea1_423484
- Z56347081
- SCHEMBL2061977
- DTXSID60364711
- XFIFLMUVUBNJEY-UHFFFAOYSA-N
- VU0507760-1
- 56814-10-9
- A831184
- CHEMBL2263372
- CS-0213018
- VS-00879
- AKOS000117560
- BRD-K21983870-001-01-2
- DB-052970
- ALBB-012958
- STK889346
- G71953
- BBL001798
-
- MDL： MFCD02374350
- Inchi： 1S/C10H14N2O/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h3-6H,2,7,11H2,1H3,(H,12,13)
- InChI Key： XFIFLMUVUBNJEY-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1N)NCCC
Computed Properties
- Exact Mass: 178.11100
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 206-208 °CEnamineEN300-09840
- Boiling Point: 363.7±25.0 °C at 760 mmHg
- Flash Point: 173.8±23.2 °C
- PSA: 55.12000
- LogP: 2.38070
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-Amino-N-propylbenzamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Amino-N-propylbenzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Amino-N-propylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 023917-500mg |
2-Amino-N-propylbenzamide |
56814-10-9 | 500mg |
421.0CNY | 2021-08-05 | ||
| TRC | A630713-25mg |
2-Amino-N-propylbenzamide |
56814-10-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A630713-50mg |
2-Amino-N-propylbenzamide |
56814-10-9 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A630713-250mg |
2-Amino-N-propylbenzamide |
56814-10-9 | 250mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM361317-1g |
2-Amino-N-propylbenzamide |
56814-10-9 | 95%+ | 1g |
$86 | 2022-06-11 | |
| abcr | AB370764-1 g |
2-Amino-N-propylbenzamide |
56814-10-9 | 1g |
€110.00 | 2023-06-20 | ||
| abcr | AB370764-5 g |
2-Amino-N-propylbenzamide |
56814-10-9 | 5g |
€271.50 | 2023-06-20 | ||
| abcr | AB370764-25 g |
2-Amino-N-propylbenzamide |
56814-10-9 | 25g |
€701.60 | 2023-06-20 | ||
| Enamine | EN300-09840-0.05g |
2-amino-N-propylbenzamide |
56814-10-9 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| Enamine | EN300-09840-0.1g |
2-amino-N-propylbenzamide |
56814-10-9 | 95.0% | 0.1g |
$19.0 | 2025-02-21 |
2-Amino-N-propylbenzamide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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